Cas no 257876-04-3 (4-Thiazol-2-yl-benzoic acid ethyl ester)

• Product Name: 4-Thiazol-2-yl-benzoic acid ethyl ester
• CAS No: 257876-04-3
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 2116258
• Update Time: 2023-08-03

4-Thiazol-2-yl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(thiazol-2-yl)benzoate
• 4-Thiazol-2-yl-benzoic acid ethyl ester
• DMLMADANFMMSJE-UHFFFAOYSA-N
• ethyl 4-(1,3-thiazol-2-yl)benzoate
• 4-(2-Thiazolyl)benzoic acid ethyl ester

• Inchi： 1S/C12H11NO2S/c1-2-15-12(14)10-5-3-9(4-6-10)11-13-7-8-16-11/h3-8H,2H2,1H3
• InChI Key： DMLMADANFMMSJE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 233.051
• Monoisotopic Mass: 233.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4